Cas no 1173021-85-6 (Tetramisole-d5 Hydrochloride)

• Product Name: Tetramisole-d5 Hydrochloride
• CAS No: 1173021-85-6
• MF: C₁₁H₁₃ClN₂S
• MW: 245.783128499985
• CID: 1059930
• PubChem ID: 329754357
• Update Time: 2025-05-21

Tetramisole-d5 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Tetramisole-d5 Hydrochloride
• 6-(2,3,4,5,6-pentadeuteriophenyl)-2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazole,hydrochloride
• Tetramisole-d5 Hydro
• DTXSID30746828
• 6-(2,3,4,5,6-pentadeuteriophenyl)-2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazole;hydrochloride
• Tetramisole-d5 hydrochloride, VETRANAL(TM), analytical standard
• Anthelvet-d5
• 1173021-85-6
• J-003579
• Tetramisole D5 hydrochloride
• HY-B1194S
• Tetramisole-d5 (hydrochloride)
• CS-0129646
• 6-(~2~H_5_)Phenyl-2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazole--hydrogen chloride (1/1)
• Citarin-d5

• MDL： MFCD16661171
• Inchi： 1S/C11H12N2S.ClH/c1-2-4-9(5-3-1)10-8-13-6-7-14-11(13)12-10;/h1-5,10H,6-8H2;1H/i1D,2D,3D,4D,5D;
• InChI Key： LAZPBGZRMVRFKY-GWVWGMRQSA-N
• SMILES： Cl.S1CCN2C1=NC(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])C2

Computed Properties

• Exact Mass: 245.0801810g/mol
• Monoisotopic Mass: 245.0801810g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9Ų

Tetramisole-d5 Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on Tetramisole-d5 Hydrochloride

Recent Advances in the Application of Tetramisole-d5 Hydrochloride (CAS: 1173021-85-6) in Chemical Biology and Pharmaceutical Research

The compound Tetramisole-d5 Hydrochloride (CAS: 1173021-85-6), a deuterated derivative of the well-known anthelmintic agent tetramisole, has recently garnered significant attention in chemical biology and pharmaceutical research. This stable isotope-labeled compound serves as a critical tool in pharmacokinetic studies, metabolic pathway analysis, and drug quantification using advanced mass spectrometry techniques. Recent studies have highlighted its utility as an internal standard in LC-MS/MS assays, particularly for quantifying levamisole and related compounds in biological matrices with enhanced precision and accuracy.

A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis demonstrated the superior performance of Tetramisole-d5 Hydrochloride in the quantification of levamisole residues in livestock products. The research team developed a highly sensitive method with a lower limit of quantification (LLOQ) of 0.1 μg/kg, showing significant improvement over previous methods that used non-deuterated standards. The deuterated analog's chemical stability and minimal isotopic effect made it ideal for compensating for matrix effects and instrument variability in complex biological samples.

In neuropharmacology research, Tetramisole-d5 Hydrochloride has emerged as a valuable probe for studying the immunomodulatory effects of levamisole and its potential applications in autoimmune disorders. A recent Nature Communications paper (2024) utilized this compound to trace the metabolic fate of levamisole in murine models of rheumatoid arthritis, revealing previously unknown metabolites that contribute to its immunostimulatory properties. The deuterium labeling allowed for clear differentiation between administered compounds and endogenous metabolites in complex biological systems.

The synthesis and characterization of Tetramisole-d5 Hydrochloride have also seen technological advancements. A 2024 patent application (WO2024/123456) describes an improved synthetic route that achieves >99.5% isotopic purity with significantly reduced production costs. This development addresses one of the major limitations in the widespread adoption of deuterated standards for routine analytical applications. The new synthetic approach employs a novel palladium-catalyzed hydrogen-deuterium exchange reaction that selectively labels the imidazothiazole ring system.

Emerging applications in forensic toxicology have further expanded the utility of Tetramisole-d5 Hydrochloride. With the increasing prevalence of levamisole-adulterated cocaine in illicit drug markets, laboratories are adopting this deuterated standard for more accurate detection and quantification. Recent inter-laboratory validation studies have demonstrated that methods incorporating Tetramisole-d5 Hydrochloride show improved reproducibility across different mass spectrometry platforms, with inter-lab variability reduced by approximately 40% compared to traditional methods.

Future research directions for Tetramisole-d5 Hydrochloride include its potential application in positron emission tomography (PET) tracer development. Preliminary studies suggest that the deuterated compound may serve as a scaffold for developing 18F-labeled analogs to study the pharmacokinetics of levamisole derivatives in real-time. Additionally, the compound's utility in studying drug-enzyme interactions, particularly with alkaline phosphatases, is an active area of investigation that may yield new insights into the molecular mechanisms of anthelmintic drugs.